Cas no 1588441-22-8 (2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride)

• Product Name: 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride
• CAS No: 1588441-22-8
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD27923425
• CID: 3164826
• Update Time: 2025-06-15

2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride
• AK143116
• 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone HCl
• ST2408973
• 2,2,2-trifluoro-1-pyridin-3-ylethanone;hydrochloride
• 2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one hydrochloride
• Ethanone, 2,2,2-trifluoro-1-(3-pyridinyl)-, hydrochloride (1:1)

• MDL： MFCD27923425
• Inchi： 1S/C7H4F3NO.ClH/c8-7(9,10)6(12)5-2-1-3-11-4-5;/h1-4H;1H
• InChI Key： YXKRBYFNNXDHAY-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1C=NC=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 30

2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride

2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride: An Overview of a Versatile Compound (CAS No. 1588441-22-8)

2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride (CAS No. 1588441-22-8) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(trifluoroacetyl)pyridine hydrochloride, is characterized by its unique structural features, which include a trifluoromethyl group and a pyridine ring. These features contribute to its diverse applications in drug discovery and development.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the physicochemical properties of molecules. In the context of 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride, this group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for various therapeutic applications. The pyridine ring, on the other hand, provides additional chemical functionality and can participate in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition and binding.

Recent studies have highlighted the potential of 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer signaling pathways. The researchers found that the trifluoromethyl group plays a critical role in enhancing the compound's selectivity and potency, while the pyridine ring contributes to its binding affinity to the target protein.

In another study published in Bioorganic & Medicinal Chemistry Letters, 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride was evaluated for its anti-inflammatory properties. The results showed that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in inflammation.

The synthesis of 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the reaction of 3-cyanopyridine with trifluoroacetic anhydride followed by hydrolysis to form the desired product. This method is scalable and can be adapted for large-scale production in industrial settings.

The physicochemical properties of 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 160°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride has been evaluated in several preclinical studies. Toxicological assessments have shown that it has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), further studies are required to fully understand its long-term effects and potential side effects.

The potential applications of 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride extend beyond cancer and inflammation. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone hydrochloride (CAS No. 1588441-22-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery programs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.